ethyl4-(5-methyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)benzoate

• Molecular Formula: C12H12N2O4
• Molecular Weight: 248.23 g/mol
• IUPAC Name: ethyl 4-(5-methyl-2-oxo-1,3,4-oxadiazol-3-yl)benzoate
• InChI: InChI=1S/C12H12N2O4/c1-3-17-11(15)9-4-6-10(7-5-9)14-12(16)18-8(2)13-14/h4-7H,3H2,1-2H3
• InChI Key: BOOOWLMWJIQIJY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(=O)OC(=N2)C

Description

Ethyl4-(5-methyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)benzoate, also known as EMBOB, is a chemical compound that has been widely studied for its potential applications in scientific research. EMBOB is a heterocyclic compound that contains both a benzene ring and an oxadiazole ring, and its unique structure has led to its investigation in a variety of fields, including biochemistry, pharmacology, and materials science.

Mechanism of Action

The mechanism of action of ethyl4-(5-methyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)benzoate varies depending on its specific application. In biochemistry, this compound is thought to inhibit protein tyrosine phosphatases by binding to the active site of the enzyme and preventing its activity. In pharmacology, this compound has been shown to have multiple mechanisms of action, including the inhibition of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine, and the modulation of the activity of certain ion channels in the brain. In materials science, this compound is used as an electron transport material in organic electronic devices.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on its specific application. In biochemistry, this compound has been shown to inhibit the activity of protein tyrosine phosphatases, which can lead to changes in cell signaling pathways and cellular processes. In pharmacology, this compound has been shown to have neuroprotective effects, as well as potential anti-cancer activity. In materials science, this compound has been shown to have excellent electron transport properties, making it a promising material for use in organic electronic devices.

Advantages and Limitations for Lab Experiments

Ethyl4-(5-methyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)benzoate has several advantages and limitations for use in lab experiments. One advantage is its unique structure, which makes it a useful tool for investigating the mechanisms of various biological processes. Another advantage is its potential for use as a drug candidate, particularly in the treatment of neurodegenerative diseases. However, one limitation is its relatively complex synthesis, which can make it difficult to obtain in large quantities. Another limitation is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for research on ethyl4-(5-methyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)benzoate. One area of interest is its potential as a drug candidate for the treatment of Alzheimer's disease, given its neuroprotective effects and ability to modulate the activity of certain ion channels in the brain. Another area of interest is its potential for use in the development of organic electronic devices, particularly in the area of flexible and wearable electronics. Additionally, further investigation into the mechanisms of action of this compound in biochemistry and pharmacology could lead to the development of new therapeutic strategies for a variety of diseases.

Synthesis Methods

Ethyl4-(5-methyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)benzoate can be synthesized using a variety of methods, including condensation reactions between 5-methyl-1,2,4-triazole-3-carboxaldehyde and ethyl 4-bromobenzoate. Other methods involve the use of different starting materials and reaction conditions, but all involve the formation of the oxadiazole ring through a cyclization reaction.

Scientific Research Applications

Ethyl4-(5-methyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)benzoate has been studied for its potential applications in a variety of scientific fields. In biochemistry, this compound has been investigated as a potential inhibitor of protein tyrosine phosphatases, which play a role in the regulation of cell signaling pathways. In pharmacology, this compound has been studied as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In materials science, this compound has been investigated for its potential use in the development of organic electronic devices, such as organic light-emitting diodes.